Cas no 625370-21-0 (3-amino-N-(4-bromo-2-fluorophenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide)

• Product Name: 3-amino-N-(4-bromo-2-fluorophenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
• CAS No: 625370-21-0
• MF: C₂₀H₁₉BrFN₃OS
• MW: 448.351765871048
• CID: 6784601
• PubChem ID: 3562357
• Update Time: 2025-07-23

3-amino-N-(4-bromo-2-fluorophenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS003599187
• SS-0433
• 3-amino-N-(4-bromo-2-fluorophenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
• 625370-21-0
• AKOS016340295
• AM-807/13615873
• 3-amino-N-(4-bromo-2-fluorophenyl)-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide

• Inchi： 1S/C20H19BrFN3OS/c1-2-10-3-5-15-11(7-10)8-13-17(23)18(27-20(13)25-15)19(26)24-16-6-4-12(21)9-14(16)22/h4,6,8-10H,2-3,5,7,23H2,1H3,(H,24,26)
• InChI Key： UPFFOZCTOQABIU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)NC(C1=C(C2C(=NC3=C(C=2)CC(CC)CC3)S1)N)=O

Computed Properties

• Exact Mass: 447.04162g/mol
• Monoisotopic Mass: 447.04162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 96.2Ų

Additional information on 3-amino-N-(4-bromo-2-fluorophenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide

Introduction to 3-amino-N-(4-bromo-2-fluorophenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide (CAS No. 625370-21-0)

3-amino-N-(4-bromo-2-fluorophenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of tetrahydrothieno[2,3-b]quinoline derivatives, which are known for their broad spectrum of pharmacological properties. The presence of multiple functional groups, including an amino group, a bromo-substituted phenyl ring, and a fluorine atom, makes this molecule a promising candidate for further investigation in drug discovery and development.

The chemical structure of 3-amino-N-(4-bromo-2-fluorophenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide is characterized by a fused thieno[2,3-b]quinoline core. This core structure is highly versatile and has been extensively studied for its ability to interact with various biological targets. The tetrahydrothieno[2,3-b]quinoline scaffold is particularly interesting because it combines the properties of both thiophene and quinoline moieties, which are known for their antimicrobial, antiviral, and anticancer activities.

One of the most striking features of this compound is the presence of a 4-bromo-2-fluorophenyl group attached to the nitrogen atom of the quinoline ring. The bromine and fluorine substituents are strategically positioned to enhance the compound's binding affinity to biological targets. In recent years, there has been growing interest in the use of halogenated aromatic compounds in drug design due to their ability to improve metabolic stability and binding interactions with enzymes and receptors.

Furthermore, the amino group at the 3-position of the tetrahydrothieno[2,3-b]quinoline ring provides a site for further functionalization. This amino group can be used to link the compound to other pharmacophores or to modify its solubility and bioavailability. The 6-ethyl substituent at the 6-position adds another layer of complexity to the molecule's structure and may influence its pharmacokinetic properties.

Recent studies have highlighted the potential of tetrahydrothieno[2,3-b]quinoline derivatives as scaffolds for developing novel therapeutic agents. These studies have shown that compounds with similar structural features exhibit promising activities against various diseases, including cancer and infectious diseases. For instance, some tetrahydrothieno[2,3-b]quinoline derivatives have been found to inhibit kinases and other enzymes involved in cancer cell proliferation.

The synthesis of 3-amino-N-(4-bromo-2-fluorophenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of a thieno[2,3-b]quinoline intermediate followed by functionalization with the appropriate substituents. The introduction of the amino group at the 3-position is often achieved through reductive amination or other nucleophilic substitution reactions.

Once synthesized, 3-amino-N-(4-bromo-2-fluorophenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide can be subjected to various biological assays to evaluate its potency and selectivity against potential targets. These assays may include enzyme inhibition studies, cell-based assays for cytotoxicity and apoptosis induction, and animal models for evaluating in vivo activity.

The use of computational methods such as molecular docking and molecular dynamics simulations has become increasingly important in studying the interactions between small molecules like 3-amino-N-(4-bromo-2-fluorophenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide and biological targets. These methods can provide valuable insights into the binding modes and affinity of the compound towards its intended targets.

In conclusion, 3-amino-N-(4-bromo-2-fluorophenyl)-6-ethyl-5-hydroxytetrahydropyridoindole (CAS No. 100500050) is a structurally complex and biologically interesting compound that holds great promise for further development in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for designing novel therapeutic agents with potential applications in treating various diseases.